Cas no 106824-46-8 (Benzaldehyde, 4,5-dimethoxy-2-(phenylethynyl)-)

• Product Name: Benzaldehyde, 4,5-dimethoxy-2-(phenylethynyl)-
• CAS No: 106824-46-8
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• CID: 1184652
• PubChem ID: 13699288
• Update Time: 2025-04-20

Benzaldehyde, 4,5-dimethoxy-2-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,5-dimethoxy-2-(phenylethynyl)-
• 106824-46-8
• DTXSID601254567
• 4,5-dimethoxy-2-(2-phenylethynyl)benzaldehyde
• SCHEMBL15895661
• 4,5-dimethoxy-2-(phenylethynyl)benzaldehyde
• WMKMLRVNEGCHEZ-UHFFFAOYSA-N

• Inchi： 1S/C17H14O3/c1-19-16-10-14(15(12-18)11-17(16)20-2)9-8-13-6-4-3-5-7-13/h3-7,10-12H,1-2H3
• InChI Key： WMKMLRVNEGCHEZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C#CC2C=CC=CC=2)=C(C=O)C=C1OC

Computed Properties

• Exact Mass: 266.09432
• Monoisotopic Mass: 266.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53